Cas no 83-42-1 (1-chloro-2-methyl-3-nitrobenzene)

1-chloro-2-methyl-3-nitrobenzene Properties

Names and Identifiers

• 2-Chloro-6-nitrotoluene
• 2-Chloro-6-Nitotoluene
• 2-Nitro-6-Chlorotoluene
• 2-chloro-6-nitro-toluen
• 2-chluoro-6-nitrotoluene
• 2-methyl-3-chloronitrobenzene
• 6,2-Chloronitrotoluene
• 6-CHLORO-2-NITRO TOLUENE
• 6-Nitro-2-chlorotoluene
• chloro-6-nitrotoluene
• Toluene,2-chloro-6-nitro
• 1-Chloro-2-methyl-3-nitrobenzene
• 6-Chloro-2-nitrotoluene
• Benzene, 1-chloro-2-methyl-3-nitro-
• 3-Chloro-2-methylnitrobenzene
• Toluene, 2-chloro-6-nitro-
• Caswell No. 202
• 2-chloro-6-nitro-toluene
• EPA Pesticide Chemical Code 019001
• XCSNRORTQRKCHB-UHFFFAOYSA-N
• WEZ013857X
• NSC49147
• PubChem14277
• 2-chloro-6-nitro toluene
• DSSTox_CID_21263
• DSSTox_RID_79668
• DSSTox_GSI
• 2-METHYL-3-NITROCHLOROBENZENE
• EINECS 201-475-9
• AI3-00485
• AKOS040744564
• SCHEMBL700473
• Tox21_300660
• NSC 49147
• Z104478244
• AM20080939
• NCGC00248131-01
• CHLORO-6-NITROTOLUENE, 2-
• 3-chloro-2-methyl-1-nitrobenzene
• DTXCID9021263
• LS-154035
• FT-0611891
• AE-562/40225990
• CS-W017644
• AC-11283
• EC 201-475-9
• 2-chlor-6-nitrotoluen
• EN300-20451
• CHEMBL3182075
• MFCD00007205
• CAS-83-42-1
• DTXSID1041263
• NSC-49147
• A840572
• Q27292597
• InChI=1/C7H6ClNO2/c1-5-6(8)3-2-4-7(5)9(10)11/h2-4H,1H
• 2-METHYL-3-CHLORONITROBENZENE
• STL453546
• UNII-WEZ013857X
• NCGC00254568-01
• 83-42-1
• F8889-5202
• CHEBI:142281
• BRN 1239924
• AKOS009031519
• 2-Chloro-6-nitrotoluene, 99%
• 1-Chloro-2-methyl-3-nitrobenzene (ACI)
• Toluene, 2-chloro-6-nitro- (7CI, 8CI)
• NS00007401
• LS-13257
• DB-023124
• 1-Chloro-2-methyl-3-nitrobenzen
• +Expand

• MDL： MFCD00007205
• InChIKey： XCSNRORTQRKCHB-UHFFFAOYSA-N
• Inchi： 1S/C7H6ClNO2/c1-5-6(8)3-2-4-7(5)9(10)11/h2-4H,1H3
• SMILES： [O-][N+](C1C(C)=C(Cl)C=CC=1)=O
• BRN： 1239924

Computed Properties

• Exact Mass: 171.00900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 171.009
• Heavy Atom Count: 11
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.8
• Molecular Weight: 171.58

Experimental Properties

• LogP: 3.07980
• PSA: 45.82000
• Refractive Index: 1.5377 (estimate)
• Water Partition Coefficient: 92 mg/L (20 ºC)
• Boiling Point: 241°C(lit.)
• Melting Point: 34-36 °C (lit.)
• Vapor Pressure: 0.1±0.5 mmHg at 25°C
• Flash Point: Fahrenheit: 257 ° f
  Celsius: 125 ° c
  
• Solubility: 0.092g/l
• Color/Form: Needle like crystals.
• Solubility: Soluble in ethanol, insoluble in water. Water solubility 92 mg/l (20 ° C)
• Density: 1.3246 (rough estimate)

1-chloro-2-methyl-3-nitrobenzene Security Information

• Symbol: GHS07
• RTECS：XS9130000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S36/37/39-S26-S61
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：UN 3457 6.1/PG 3
• Hazard Statement： H302
• Warning Statement： P261-P264-P270-P271-P273-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P391-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：The warehouse is low temperature, ventilated, dry, fireproof, and stored separately from oxidants and food raw materials
• PackingGroup：III
• Risk Phrases： 22-52/53
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1

1-chloro-2-methyl-3-nitrobenzene Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%